Cas no 63504-31-4 (Ethyl [2-(octadecylamino)propan-2-yl]phosphonate)

• Product Name: Ethyl [2-(octadecylamino)propan-2-yl]phosphonate
• CAS No: 63504-31-4
• MF: C₂₃H₄₉NO₃P
• MW: 418.613828420639
• CID: 2790944
• PubChem ID: 71372562
• Update Time: 2025-04-21

Ethyl [2-(octadecylamino)propan-2-yl]phosphonate Chemical and Physical Properties

Names and Identifiers

• 63504-31-4
• Ethyl [2-(octadecylamino)propan-2-yl]phosphonate
• DTXSID10795430

• Inchi： 1S/C23H50NO3P/c1-5-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-24-23(3,4)28(25,26)27-6-2/h24H,5-22H2,1-4H3,(H,25,26)/p-1
• InChI Key： LLMQXLQPBIEBNA-UHFFFAOYSA-M
• SMILES： P(C(C)(C)NCCCCCCCCCCCCCCCCCC)(=O)([O-])OCC

Computed Properties

• Exact Mass: 418.34500642Da
• Monoisotopic Mass: 418.34500642Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 21
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.3
• Topological Polar Surface Area: 61.4Ų